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Compound of Interest

Compound Name: Isoglobotriaose

Cat. No.: B1448001 Get Quote

For researchers and scientists in the fast-paced world of drug development, proper handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of isoglobotriaose, a glycosphingolipid used in

various research applications. By adhering to these procedures, laboratories can ensure a safe

operating environment and maintain compliance with institutional and regulatory standards.

Isoglobotriaose: Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. Isoglobotriaose is a trisaccharide with the chemical formula C18H32O16.[1] The

following table summarizes its key chemical and physical data.

Property Value Source

Chemical Formula C18H32O16 Elicityl[1]

Molecular Weight 504.44 g/mol Elicityl[1]

CAS Number 41744-59-6 Elicityl[1]

Physical Description Solid PubChem[2]

Synonyms
Galα1-3Galβ1-4Glc, IsoGb3,

3α,4β-Galactotriose
Elicityl[1], MedChemExpress[3]
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Standard Disposal Procedures for Isoglobotriaose
While specific safety data sheets (SDS) detailing the disposal of isoglobotriaose are not

readily available, its classification as a carbohydrate allows for the application of general

laboratory guidelines for the disposal of non-hazardous sugars and biochemicals.[4] Always

consult your institution's specific waste management protocols before proceeding.

Step-by-Step Disposal Plan:

Personal Protective Equipment (PPE): Before handling isoglobotriaose, ensure appropriate

PPE is worn, including a lab coat, safety glasses, and gloves.

Small Quantities (Solid): For small residual amounts of solid isoglobotriaose, it is generally

acceptable to dispose of it as non-hazardous solid waste.[4]

Ensure the material is in a sealed, clearly labeled container.

Place the container in the designated laboratory solid waste stream.

Aqueous Solutions: For dilute aqueous solutions of isoglobotriaose, disposal down the

sanitary sewer is often permissible.[5]

Flush with a copious amount of water (at least 20 parts water to 1 part solution) to ensure

adequate dilution.[5]

Avoid disposing of solutions containing other hazardous materials (e.g., organic solvents,

heavy metals) in this manner.

Contaminated Materials: Any materials, such as weighing paper, pipette tips, or gloves, that

have come into contact with isoglobotriaose can typically be disposed of in the regular

laboratory trash, provided they are not contaminated with any hazardous substances.[4]

Spill Cleanup:

For small spills of solid isoglobotriaose, sweep up the material carefully to avoid

generating dust. Place the collected material in a sealed container for disposal as solid

waste.
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For liquid spills, absorb the solution with an inert material (e.g., paper towels, vermiculite).

Place the absorbent material in a sealed bag for disposal in the laboratory solid waste.

Clean the spill area with soap and water.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

isoglobotriaose.
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Figure 1. Decision workflow for the disposal of isoglobotriaose waste.

Disclaimer: The information provided in this guide is based on general laboratory safety

principles for non-hazardous carbohydrates. It is not a substitute for a formal safety data sheet

or your institution's specific waste disposal guidelines. Always prioritize your local safety

protocols and consult with your Environmental Health and Safety (EHS) department for

definitive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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